Cas no 2034286-37-6 (1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine
• CAS No: 2034286-37-6
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6239827
• PubChem ID: 119103605
• Update Time: 2025-06-09

1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine
• AKOS026703432
• 1-isopropyl-4-(1-methyl-1H-imidazol-2-yl)piperazine
• F6544-1364
• 2034286-37-6
• 1-(1-methylimidazol-2-yl)-4-propan-2-ylpiperazine

• Inchi： 1S/C11H20N4/c1-10(2)14-6-8-15(9-7-14)11-12-4-5-13(11)3/h4-5,10H,6-9H2,1-3H3
• InChI Key： NMEREXFONFPHGY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.3Ų

Additional information on 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine

1-(1-Methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine: A Comprehensive Overview

The compound with CAS No. 2034286-37-6, commonly referred to as 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an imidazole ring and a piperazine backbone, which contribute to its diverse chemical properties and potential applications.

The imidazole moiety in the molecule is a five-membered aromatic ring containing two nitrogen atoms. This structure is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in various chemical reactions. The methyl group attached to the imidazole ring further enhances the molecule's stability and reactivity, while the piperazine backbone provides a rigid framework that can facilitate interactions with other molecules. The propan-2-yl group (also known as an isopropyl group) attached to the piperazine ring adds bulk to the molecule, potentially influencing its solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with kinases and G-protein coupled receptors (GPCRs) have revealed promising results, suggesting that this compound could serve as a lead structure for novel therapeutic agents.

In addition to its role in medicinal chemistry, this compound has also been studied for its potential applications in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for use in supramolecular chemistry and crystal engineering. Recent experiments have demonstrated that 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine can form stable supramolecular assemblies, which could be utilized in the development of advanced materials such as molecular sieves or sensors.

The synthesis of 1-(1-methyl-1H-imidazol-2-yl)-4-(propan-2-yl)piperazine typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient route to the compound.

From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, stereochemistry, and crystalline properties. For example, X-ray crystallography has revealed that the compound adopts a specific conformation in the solid state, which may influence its behavior in solution.

Looking ahead, the continued exploration of 1-(1-methyl-1H-imidazol-2-yli)piperazine is expected to yield further discoveries in both academic research and industrial applications. Its unique combination of structural features positions it as a valuable tool for advancing our understanding of complex chemical systems and developing innovative solutions across various disciplines.